(4-Bromophenyl)(3-fluorophenyl)methanamine
Overview
Description
(4-Bromophenyl)(3-fluorophenyl)methanamine is a useful research compound. Its molecular formula is C13H11BrFN and its molecular weight is 280.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
- Synthesis of Isoindole Derivatives : The compound is utilized in the synthesis of 2,3-dihydro-1H-isoindole-1-thiones via bromine-lithium exchange, demonstrating its utility in creating structurally complex molecules with potential biological activity (Kobayashi et al., 2013).
- Antioxidant Compound Synthesis : Derivatives of the compound have been synthesized and shown to possess significant antioxidant properties, indicating their potential application in combating oxidative stress-related diseases (Çetinkaya et al., 2012).
Materials Science and Optoelectronics
- Radiation Protection Features : Studies have investigated the photon and charged particle protection features of Mannich bases, including derivatives with a 4-bromophenyl component, highlighting their potential in medical oncology and nuclear medicine for radiation protection (Yılmaz et al., 2020).
- Nonlinear Optical Characterization : The compound's derivatives have been synthesized and characterized for their optical nonlinearity, suggesting applications in optical limiting and optoelectronics (Chandrakantha et al., 2011).
Pharmacological Research
- Anticancer Activity : Novel aryloxyethyl derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine, structurally related to (4-Bromophenyl)(3-fluorophenyl)methanamine, have been found as biased agonists of serotonin 5-HT1A receptors, exhibiting robust antidepressant-like activity and potential for pharmacological application in depression treatment (Sniecikowska et al., 2019).
Mechanism of Action
Mode of Action
Like other phenylmethanamines, it may interact with various receptors or enzymes in the body, leading to changes in cellular function .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Safety and Hazards
Properties
IUPAC Name |
(4-bromophenyl)-(3-fluorophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrFN/c14-11-6-4-9(5-7-11)13(16)10-2-1-3-12(15)8-10/h1-8,13H,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZZZTEUUWLTJCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(C2=CC=C(C=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40640707 |
Source
|
| Record name | 1-(4-Bromophenyl)-1-(3-fluorophenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40640707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1016506-84-5 |
Source
|
| Record name | 1-(4-Bromophenyl)-1-(3-fluorophenyl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40640707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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